Iridium, isotope of mass 193

• IUPAC Name: iridium-193
• InChI: InChI=1S/Ir/i1+1
• InChI Key: GKOZUEZYRPOHIO-OUBTZVSYSA-N
• Canonical SMILES: [Ir]
• Isomeric SMILES: [193Ir]
• Molecular Formula: Ir
• DSSTOX Substance ID: DTXSID00930535
• Molecular Weight: 192.96292 g/mol
• CAS No.: 13967-67-4

Description

Iridium, isotope of mass 193 is a stable isotope of the element iridium, which is a member of the platinum group metals. It has an atomic number of 77 and a mass number of 193. Iridium is known for its high density, corrosion resistance, and ability to withstand high temperatures. This compound, in particular, is notable for its applications in various scientific fields due to its unique nuclear properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: Iridium, isotope of mass 193 can be prepared through neutron capture processes involving iridium-192. This involves irradiating iridium-192 with neutrons in a nuclear reactor, leading to the formation of iridium-193 . The process can be represented as: [ \text{Ir-192} + \text{n} \rightarrow \text{Ir-193} ]

Industrial Production Methods: Industrial production of iridium-193 typically involves the use of high-flux nuclear reactors where iridium-192 is exposed to a neutron flux. The resulting iridium-193 is then separated and purified using various chemical processes, including solvent extraction and ion exchange .

Chemical Reactions Analysis

Types of Reactions: Iridium, isotope of mass 193, like other iridium isotopes, can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: Iridium can form oxides such as iridium dioxide (IrO₂) when heated in the presence of oxygen.

Reduction: Iridium compounds can be reduced using hydrogen gas or other reducing agents to form metallic iridium.

Substitution: Iridium complexes can undergo ligand substitution reactions, where ligands in the coordination sphere of iridium are replaced by other ligands.

Major Products:

Oxidation: Iridium dioxide (IrO₂)

Reduction: Metallic iridium (Ir)

Substitution: Various iridium complexes depending on the ligands used

Scientific Research Applications

Iridium, isotope of mass 193 has a wide range of applications in scientific research:

Chemistry: Used as a catalyst in various chemical reactions, including hydrogenation and oxidation reactions.

Biology: Employed in the study of biological systems through techniques such as nuclear magnetic resonance (NMR) spectroscopy.

Medicine: Investigated for its potential use in cancer treatment due to its ability to form complexes with anticancer properties.

Industry: Utilized in the production of high-temperature and corrosion-resistant materials, as well as in the manufacturing of spark plugs and electrical contacts.

Mechanism of Action

The mechanism by which iridium-193 exerts its effects depends on its application:

Catalysis: In catalytic reactions, iridium-193 complexes facilitate the conversion of reactants to products by providing an alternative reaction pathway with a lower activation energy.

Anticancer Activity: Iridium, isotope of mass 193 complexes can induce cell death in cancer cells by generating reactive oxygen species (ROS) and causing DNA damage.

Comparison with Similar Compounds

Iridium, isotope of mass 193 can be compared with other isotopes and compounds of iridium, as well as other platinum group metals:

Similar Compounds: Iridium-191, iridium-192, platinum, osmium.

Uniqueness: this compound is unique due to its stable nuclear properties and high natural abundance, making it particularly useful in nuclear and scientific applications.

Customer Q & A

A: Iridium-193 can be utilized as a burnable absorber in nuclear reactors. [] This means it can effectively absorb neutrons, helping to control and moderate the nuclear chain reaction. Specifically, natural iridium or enriched Iridium-193 can be incorporated into various reactor components like cover plates, water tubes, and fuel channels to achieve desired neutron absorption effects. []

A: While the provided research doesn't directly elaborate on Iridium-193's role in radioisotope production, it does mention that a reactor at Vinca, Yugoslavia, with a capacity for producing various radioisotopes like sulfur-35 and iodine-131, was planned. [] This reactor utilizes 43 vertical radiation channels with varying diameters, suggesting the possibility of using Iridium-193 for specific isotope production within these channels, although further confirmation is needed.

ANone: Mössbauer spectroscopy using the 73 keV gamma-transition of Iridium-193 has been instrumental in characterizing the structural and electronic properties of various iridium compounds. Studies have used this technique to analyze:

• Chloro(carbonyl)bis(triphenylphosphine)(buckminsterfullerene)iridium: This study compared the Mössbauer spectra of the compound with and without buckminsterfullerene (C60) to understand the impact of C60 addition on the iridium center. []
• Iron-iridium catalysts: Researchers have employed both Iron-57 and Iridium-193 Mössbauer spectroscopy to study the chemical state and interactions of iron and iridium in supported catalyst systems. [, , ] This helps in understanding the catalytic behavior and properties of these bimetallic systems.

A: Producing Platinum-195m, a promising radionuclide for targeted Auger electron therapy, through double-neutron capture on Iridium-193 presents several challenges. [] The process involves a two-step activation: 193Ir(n,γ)194Ir(n,γ)195mIr(β-)195mPt. Researchers have identified significant limitations related to: